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Compound of Interest

Compound Name: Angiotensin II human TFA

Cat. No.: B8197437 Get Quote

Application Notes and Protocols for Angiotensin
II Human TFA
For Researchers, Scientists, and Drug Development Professionals

Introduction
Angiotensin II is a potent vasoconstrictor and a primary bioactive peptide of the renin-

angiotensin system (RAS).[1][2] It plays a crucial role in the regulation of blood pressure and

cardiovascular homeostasis.[1][2] Angiotensin II exerts its effects by binding to specific G-

protein-coupled receptors, primarily the Angiotensin II Type 1 (AT1) and Type 2 (AT2)

receptors.[1][2] This document provides detailed protocols for the preparation of Angiotensin II
human TFA solutions and outlines its key signaling pathways, making it an essential resource

for researchers in cardiovascular science, pharmacology, and drug development.

Data Presentation: Quantitative Summary
For accurate and reproducible experimental results, precise preparation of Angiotensin II

solutions is critical. The following table summarizes the key quantitative data for Angiotensin II
human TFA.
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Parameter Value Source

Molecular Weight (Peptide) ~1046.18 g/mol [3]

Molecular Weight (with TFA)

1046.18 + x(114.02) g/mol

(Note: The number of TFA

molecules (x) can vary)

[3]

Appearance White to off-white solid [4]

Solubility in Water Up to 100 mg/mL [5]

Solubility in DMSO Up to 100 mg/mL [5]

Typical In Vitro Concentration

Range
10⁻¹¹ M to 10⁻⁵ M [6][7][8][9]

Storage of Powder
-20°C for 1 year or -80°C for 2

years
[4][10]

Storage of Stock Solutions
-20°C for 1 month or -80°C for

up to 6 months
[4][10][11]

Experimental Protocols
Protocol 1: Preparation of a 1 mM Stock Solution of
Angiotensin II Human TFA
This protocol describes the preparation of a 1 mM stock solution, which can be further diluted

to desired working concentrations.

Materials:

Angiotensin II human TFA powder

Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated micropipettes

Procedure:

Determine the Molecular Weight: Refer to the manufacturer's certificate of analysis for the

precise molecular weight of your specific lot of Angiotensin II human TFA, as the amount of

TFA salt can vary. For this example, we will use a molecular weight of 1160.2 g/mol

(assuming one TFA molecule).

Weigh the Peptide: Accurately weigh out 1 mg of Angiotensin II human TFA powder. To

minimize waste and improve accuracy, it is recommended to weigh a larger amount (e.g., 5

mg) and adjust the solvent volume accordingly.

Calculate the Required Solvent Volume: Use the following formula to calculate the volume of

solvent needed to achieve a 1 mM stock solution:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg of Angiotensin II human TFA (MW = 1160.2 g/mol ): Volume (L) = 0.001 g /

(0.001 mol/L * 1160.2 g/mol ) = 0.000862 L = 862 µL

Dissolve the Peptide:

For aqueous solutions: Add 862 µL of sterile, nuclease-free water to the vial containing 1

mg of the peptide.

For DMSO solutions: Add 862 µL of fresh, high-quality DMSO to the vial.[5]

Ensure Complete Dissolution: Gently vortex the solution until the peptide is completely

dissolved. If necessary, brief sonication in an ultrasonic water bath can aid in solubilization.

[10][11]

Aliquot and Store: Aliquot the 1 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[4][10][11]

Protocol 2: Preparation of Working Solutions
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This protocol describes the dilution of the 1 mM stock solution to a final working concentration

of 100 nM for cell-based assays.

Materials:

1 mM Angiotensin II human TFA stock solution

Appropriate sterile cell culture medium or buffer (e.g., DMEM, PBS)

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Perform a Serial Dilution:

Step 1 (Intermediate Dilution): Prepare a 10 µM intermediate solution by diluting the 1 mM

stock solution 1:100. Add 5 µL of the 1 mM stock solution to 495 µL of the desired sterile

medium or buffer. Mix thoroughly by gentle pipetting.

Step 2 (Final Working Solution): Prepare the 100 nM final working solution by diluting the

10 µM intermediate solution 1:100. Add 10 µL of the 10 µM intermediate solution to 990 µL

of the sterile medium or buffer. Mix thoroughly.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately for optimal results.

Mandatory Visualizations
Angiotensin II Signaling Pathway
The primary signaling cascade of Angiotensin II is initiated by its binding to the AT1 receptor, a

G-protein-coupled receptor.[12][13][14] This interaction activates various downstream signaling

pathways, leading to diverse physiological responses, including vasoconstriction, cell growth,

and inflammation.[13][14][15]
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Caption: Angiotensin II AT1 Receptor Signaling Pathway.

Experimental Workflow: Angiotensin II Solution
Preparation
The following diagram outlines the logical steps for preparing Angiotensin II working solutions

from a powdered form.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8197437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8197437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh Angiotensin II
Human TFA Powder

Calculate Solvent Volume
for 1 mM Stock Solution

Dissolve in Sterile
Water or DMSO

Vortex/Sonicate until
Fully Dissolved

Aliquot Stock Solution

Store at -20°C or -80°C Prepare Working Dilutions
from Stock Solution

For immediate use

Use Immediately in
Experiment

End

Click to download full resolution via product page

Caption: Workflow for Preparing Angiotensin II Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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